Cas no 1190321-20-0 (6-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 6-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 1190321-20-0
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4562444
• PubChem ID: 53413045
• Update Time: 2024-11-03

6-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 6-BROMO-7-AZAINDOLE-3-CARBOXYLIC ACID
• SB14512
• E76702
• BS-53237
• MFCD12962925
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 6-bromo-
• 1190321-20-0
• CS-0198872
• 6-bromo-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• EN300-7443040

• Inchi： 1S/C8H5BrN2O2/c9-6-2-1-4-5(8(12)13)3-10-7(4)11-6/h1-3H,(H,10,11)(H,12,13)
• InChI Key： RLWGIBOLTNFDFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(C(=O)O)=CNC2=N1

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines